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Compound of Interest

Compound Name: Org-24598

Cat. No.: B15619206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of Org-24598 in dimethyl sulfoxide (DMSO). Org-24598 is a potent and selective

inhibitor of the glial glycine transporter 1 (GlyT1b), with an IC50 of 6.9 nM. It is a valuable tool

for research in areas such as schizophrenia and other neurological disorders.[1][2][3]

Adherence to proper preparation and storage techniques is crucial for ensuring the compound's

stability and the reproducibility of experimental results.

Compound Data and Properties
A summary of the key quantitative data for Org-24598 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 367.36 g/mol

Formula C₁₉H₂₀F₃NO₃

Purity ≥98% (HPLC) [4]

Appearance White to off-white solid [4]

Solubility in DMSO Up to 100 mM

Storage (Solid) 2-8°C [4]

Storage (Stock Solution)
-20°C (1 month) or -80°C (6

months)
[5]

Experimental Protocols
Materials

Org-24598 powder

Anhydrous or molecular sieves-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol 1: Preparation of a High-Concentration (e.g., 50
mM) Org-24598 Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution that can be used for

subsequent dilutions.

Pre-weighing Preparation: Before opening, bring the vial of Org-24598 powder to room

temperature to prevent condensation of moisture on the compound.
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Weighing: On a calibrated analytical balance, carefully weigh the desired amount of Org-
24598 powder. For example, to prepare 1 mL of a 50 mM stock solution, weigh out 18.37 mg

of Org-24598 (Calculation: 50 mmol/L * 1 L/1000 mL * 367.36 g/mol * 1000 mg/g * 1 mL =

18.37 mg).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed Org-24598. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution

if necessary, but avoid excessive heat. Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[5]

Protocol 2: Preparation of Working Solutions for In Vitro
and In Vivo Studies
Working solutions are typically prepared by diluting the high-concentration DMSO stock

solution into an appropriate aqueous buffer or cell culture medium.

For In Vitro Cell-Based Assays:

Determine Final DMSO Concentration: To avoid cellular toxicity, the final concentration of

DMSO in the cell culture medium should be kept low, typically below 0.5%.[5]

Serial Dilution: Perform serial dilutions of the DMSO stock solution in the desired aqueous

buffer or cell culture medium to achieve the final working concentration. It is recommended to

perform dilutions in a stepwise manner to prevent precipitation of the compound.

Control Preparation: Prepare a vehicle control containing the same final concentration of

DMSO as the experimental samples.

For In Vivo Animal Studies:
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Vehicle Selection: A common vehicle for administering Org-24598 in vivo is saline containing

a small percentage of DMSO. For example, a solution of 0.1% DMSO in saline has been

used.[3][6]

Dilution: Dilute the DMSO stock solution into the chosen sterile vehicle to the desired final

concentration for administration. Ensure the final DMSO concentration is minimized to

reduce potential toxicity to the animal.

Administration: The route of administration (e.g., intraperitoneal) will depend on the specific

experimental design.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing Org-24598 stock

solutions and the signaling pathway it targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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